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Compound of Interest

Compound Name:
5-(Trifluoromethyl)-1H-indazol-3-

amine

Cat. No.: B1293762 Get Quote

Essential Safety and Handling Guide for 5-
(Trifluoromethyl)-1H-indazol-3-amine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 5-
(Trifluoromethyl)-1H-indazol-3-amine (CAS No. 2250-53-5). Adherence to these protocols is

essential for ensuring a safe laboratory environment and minimizing risks associated with this

compound.

Hazard Identification and Classification
5-(Trifluoromethyl)-1H-indazol-3-amine is classified as a hazardous substance. Based on

available safety data, it is toxic if swallowed and causes skin, eye, and respiratory irritation.[1]

GHS Hazard Statements:

H301: Toxic if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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GHS Pictograms:

GHS06: Skull and crossbones[1]

Signal Word: Danger[1]

Quantitative Data Summary
Property Value Source

CAS Number 2250-53-5 [1][2]

Molecular Formula C₈H₆F₃N₃ [2]

Molecular Weight 201.152 g/mol [2]

Physical State Solid [2]

Purity 97.0% [2]

Hazard Class (Transport) 6.1 [2]

Packing Group (Transport) III [2]

UN Number (Transport) 2811 [2]

Note: Detailed physical properties such as melting point, boiling point, and vapor pressure are

not readily available in the searched literature. Researchers should handle this compound with

the assumption that it may have properties requiring stringent safety measures.

Operational Plan: Safe Handling Protocol
This step-by-step protocol outlines the necessary precautions for handling 5-
(Trifluoromethyl)-1H-indazol-3-amine.

1. Pre-Handling Preparations:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantity of the compound to be used and the specific manipulations

involved.
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Safety Data Sheet (SDS) Review: All personnel handling the compound must read and

understand the SDS for 5-(Trifluoromethyl)-1H-indazol-3-amine.

Emergency Equipment Check: Ensure that a fully stocked first-aid kit, an emergency

eyewash station, and a safety shower are readily accessible and in good working order.

Fume Hood Verification: All handling of this compound must be performed in a certified

chemical fume hood to minimize inhalation exposure.[1]

2. Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves (e.g., nitrile).

Eye Protection: Use safety glasses with side shields or chemical safety goggles.

Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or when there

is a significant risk of splashing, consider a chemical-resistant apron.

Respiratory Protection: Work should be conducted in a fume hood. If a fume hood is not

available or in case of emergency, a self-contained breathing apparatus must be used.[1]

3. Handling Procedure:

Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure to avoid generating and inhaling dust.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

General Handling: Avoid direct contact with the skin, eyes, and clothing. Do not breathe dust

or vapors.[1] After handling, wash hands and any exposed skin thoroughly.

4. Post-Handling:

Decontamination: Clean the work area and any equipment used with an appropriate solvent

and decontaminating solution.

Storage: Store the compound in a cool, well-ventilated area in a tightly closed container.[1] It

should be stored away from strong oxidizing agents and strong acids.[1] The compound is
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also noted to be light-sensitive.[1]

Emergency Response Plan
Immediate and appropriate action is crucial in the event of accidental exposure.

In Case of Skin Contact: Immediately remove all contaminated clothing. Drench the affected

skin with running water for at least 15 minutes.[1] Seek immediate medical attention.[1]

In Case of Eye Contact: Immediately flush the eyes with copious amounts of running water

for at least 15 minutes, holding the eyelids open.[1] Seek immediate medical attention.

In Case of Inhalation: Move the affected person to fresh air. If they are not breathing, give

artificial respiration. Seek immediate medical attention.[1]

In Case of Ingestion: Do NOT induce vomiting. If the person is conscious, give them half a

liter of water to drink. Seek immediate medical attention.[1]

In all cases of exposure, the Safety Data Sheet for 5-(Trifluoromethyl)-1H-indazol-3-amine
should be provided to the attending medical personnel.

Disposal Plan
Proper disposal of 5-(Trifluoromethyl)-1H-indazol-3-amine and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Halogenated Waste: As a trifluoromethyl-containing compound, all waste (solid and liquid)

contaminated with this substance should be segregated as halogenated organic waste.

Solid Waste: Contaminated items such as gloves, weighing paper, and pipette tips should be

collected in a designated, clearly labeled, and sealed container for solid hazardous waste.

Liquid Waste: Solutions containing this compound should be collected in a dedicated, leak-

proof, and clearly labeled container for halogenated liquid waste.

2. Container Management:
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Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "5-(Trifluoromethyl)-1H-indazol-3-amine," and the approximate

concentration and quantity.

Storage: Waste containers should be kept closed except when adding waste and stored in a

designated satellite accumulation area.

3. Disposal Procedure:

Institutional Guidelines: All disposal must be carried out in strict accordance with your

institution's Environmental Health and Safety (EHS) department guidelines and local, state,

and federal regulations.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed chemical waste disposal company.
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Caption: A workflow diagram illustrating the key steps for safely handling 5-
(Trifluoromethyl)-1H-indazol-3-amine.

Emergency Response for Accidental Exposure

Emergency Response for Accidental Exposure
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Flush with water for 15 min.

Inhalation:
Move to fresh air.

Ingestion:
Do NOT induce vomiting. Give water.
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Caption: A flowchart outlining the immediate actions to take in case of accidental exposure to

the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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